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Compound of Interest

Compound Name: AC-430

Cat. No.: B1440854

A comprehensive analysis of publicly available information reveals that "AC-430" is not a
singular, well-defined drug candidate. Instead, the designation refers to several distinct entities,
none of which have sufficient public data to construct a detailed technical guide on a
pharmacological mechanism of action.

Initial investigations into "AC-430" have identified multiple, unrelated products and academic
references. This ambiguity prevents a focused analysis on a single drug's mechanism of action
as requested. The identified entities include a preclinical drug candidate, industrial chemicals,
and pharmaceutical imprints.

Identified Entities Designated as "AC-430":

e AC-000430: A preclinical MUC5AC (Mucin-5AC) inhibitor under development by Arrowhead
Pharmaceuticals.[1] This is the most relevant entity in a pharmacological context. However,
its preclinical status means that detailed information regarding its mechanism of action,
experimental protocols, and quantitative data are not yet publicly available.

e Methocarbamol (Imprint ADG 430): A pill with the imprint "ADG 430" has been identified as
Methocarbamol 1000 mg.[2] Methocarbamol is a well-understood central nervous system
depressant with skeletal muscle relaxant properties. Its mechanism of action is believed to
be related to its general sedative effects. However, "ADG 430" is an identifier for a specific
generic product, not the name of the active pharmaceutical ingredient itself.
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e Industrial and Commercial Products: The designation "AC 430" also refers to an aluminum
trihydroxide used as a flame retardant, a premium high-gloss concrete sealer, and an acrylic
acid-based detergent polymer.[3][4][5][6] These products are outside the scope of a
pharmacological mechanism of action.

o Academic Course Codes: Several universities use "430" as a course number for
pharmacology-related classes, such as "Principles of Toxicology" and
"Pain/Neuropharmacology”.[7][8][9][10]

Conclusion:

Due to the lack of specific, publicly available scientific literature and data for a drug candidate
definitively and uniquely identified as "AC-430," it is not possible to provide an in-depth
technical guide on its core mechanism of action that would meet the requirements of
researchers, scientists, and drug development professionals. The most promising lead, the
preclinical MUC5AC inhibitor AC-000430, remains in a stage of development where such
detailed information is proprietary and not disclosed.

Therefore, no quantitative data tables, detailed experimental protocols, or signaling pathway
diagrams can be generated at this time. Further information would be required to specify which
"AC-430" is of interest and if any non-public data is available for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. ACUSOL™ 430 Polymer | Dow Inc. [dow.com]
e 7. Pharmacology (PCOL) < University of Illinois Chicago Academic Catalog [catalog.uic.edu]
e 8. PHCL430 Course | University of Arizona Catalog [catalog.arizona.edu]

e 9. Pharmacology Courses | Pharmacology | School of Medicine | Case Western Reserve
University [case.edu]

e 10. Courses - Pharmacology & Toxicology @ MSU [phmtox.msu.edu]

 To cite this document: BenchChem. [In-depth Technical Guide: The Mechanism of Action of
AC-430]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1440854#what-is-the-mechanism-of-action-of-ac-
430]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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